Cas no 400087-19-6 (6-(3-(trifluoromethyl)phenyl)pyrimidin-4-ol)

• Product Name: 6-(3-(trifluoromethyl)phenyl)pyrimidin-4-ol
• CAS No: 400087-19-6
• MDL: MFCD02185936
• CID: 4650821
• Update Time: 2025-06-11

6-(3-(trifluoromethyl)phenyl)pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 6-(3-(trifluoromethyl)phenyl)pyrimidin-4-ol

• MDL： MFCD02185936

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 6-(3-(trifluoromethyl)phenyl)pyrimidin-4-ol

Introduction to 6-(3-(trifluoromethyl)phenyl)pyrimidin-4-ol (CAS No. 400087-19-6)

6-(3-(trifluoromethyl)phenyl)pyrimidin-4-ol (CAS No. 400087-19-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents.

The chemical structure of 6-(3-(trifluoromethyl)phenyl)pyrimidin-4-ol consists of a pyrimidine ring substituted with a trifluoromethylated phenyl group at the 6-position and a hydroxyl group at the 4-position. The presence of the trifluoromethyl group imparts significant electronic and steric effects, which can influence the compound's pharmacological properties and biological activity.

Recent studies have highlighted the multifaceted biological activities of 6-(3-(trifluoromethyl)phenyl)pyrimidin-4-ol. One notable area of research is its potential as an anticancer agent. In vitro and in vivo experiments have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is thought to involve the inhibition of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT and MAPK pathways.

Beyond its anticancer properties, 6-(3-(trifluoromethyl)phenyl)pyrimidin-4-ol has also been investigated for its anti-inflammatory effects. Research has shown that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its therapeutic applications, 6-(3-(trifluoromethyl)phenyl)pyrimidin-4-ol has been studied for its use as a chemical probe in biological research. Its unique structure and functional groups make it an excellent tool for investigating the interactions between small molecules and biological targets. For instance, it has been used to study the binding affinity and selectivity of various receptors and enzymes, providing valuable insights into their structure-function relationships.

The synthesis of 6-(3-(trifluoromethyl)phenyl)pyrimidin-4-ol typically involves multistep procedures that are well-documented in the literature. One common approach involves the reaction of 2-chloro-5-trifluoromethylbenzaldehyde with urea or thiourea to form an intermediate, which is then cyclized to produce the desired pyrimidine derivative. The final step often involves the introduction of the hydroxyl group through a nucleophilic substitution or hydrolysis reaction.

The physical and chemical properties of 6-(3-(trifluoromethyl)phenyl)pyrimidin-4-ol have been extensively characterized. It is a white crystalline solid with a melting point ranging from 150 to 155°C. The compound is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol but exhibits limited solubility in water. These properties make it suitable for use in various experimental conditions, including cell culture studies and animal models.

In terms of safety and handling, while 6-(3-(trifluoromethyl)phenyl)pyrimidin-4-ol is not classified as a hazardous material, it should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn when working with this compound in laboratory settings.

The future prospects for 6-(3-(trifluoromethyl)phenyl)pyrimidin-4-ol are promising. Ongoing research aims to further elucidate its mechanisms of action and optimize its pharmacological properties for clinical applications. Additionally, efforts are being made to develop more efficient synthetic routes to improve yield and reduce costs, making this compound more accessible for large-scale production.

In conclusion, 6-(3-(trifluoromethyl)phenyl)pyrimidin-4-ol (CAS No. 400087-19-6) is a versatile compound with significant potential in both research and therapeutic applications. Its unique structural features and diverse biological activities make it an important molecule for further investigation in medicinal chemistry and pharmaceutical development.